2-Methoxy-5-(trifluoromethyl)phenol
Overview
Description
2-Methoxy-5-(trifluoromethyl)phenol is a synthetic compound with the CAS Number: 349-67-7 . It has a molecular weight of 192.14 and its IUPAC name is 2-methoxy-5-(trifluoromethyl)phenol .
Molecular Structure Analysis
The molecular structure of 2-Methoxy-5-(trifluoromethyl)phenol is represented by the InChI code: 1S/C8H7F3O2/c1-13-7-3-2-5(4-6(7)12)8(9,10)11/h2-4,12H,1H3 . This indicates that the molecule consists of 8 carbon atoms, 7 hydrogen atoms, 3 fluorine atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
2-Methoxy-5-(trifluoromethyl)phenol has a molecular weight of 192.14 . The specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis of Bioactive Natural Products
Phenol derivatives, such as 2-Methoxy-5-(trifluoromethyl)phenol, have been widely researched for their high potential in synthesizing bioactive natural products . These compounds can be used to create a variety of bioactive molecules with potential applications in medicine and biology .
Development of Conducting Polymers
Another significant application of phenol derivatives is in the development of conducting polymers . The unique properties of 2-Methoxy-5-(trifluoromethyl)phenol could potentially be utilized in the synthesis of these polymers, which have a wide range of applications in electronics and materials science .
Material Science Applications
Fluorinated aromatic compounds, like 2-Methoxy-5-(trifluoromethyl)phenol, can be useful in material science applications due to their unique properties such as thermal stability and electrical conductivity. This compound could potentially be investigated for its suitability in developing new materials.
Herbicides Development
2-Methoxy-5-(trifluoromethyl)phenol and its analogues have been developed as very effective herbicides for the control of key weeds in cereal crops . However, it’s important to note that these compounds were found to cause significant damage to the crops .
Synthesis of Boronic Acids
2-Methoxy-5-(trifluoromethyl)phenol can be used in the synthesis of boronic acids . Boronic acids are versatile compounds used in a variety of chemical reactions, including coupling reactions and as catalysts .
Scientific Research
2-Methoxy-5-(trifluoromethyl)phenol is a valuable compound in scientific research . It can be used in a variety of experiments and studies, contributing to our understanding of chemical reactions and the properties of fluorinated compounds .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as schiff bases, interact with metal ions due to their π-acceptor property . This interaction creates strong bonding, making them compounds of interest in numerous biological systems .
Mode of Action
The compound’s structure suggests that it might interact with its targets through n–h⋯o and c–h⋯o bonding interactions . These interactions could potentially lead to changes in the target’s function or structure .
Biochemical Pathways
Similar compounds have been shown to affect various biological systems, including antibacterial, antifungal, antiviral, and anti-inflammatory cases .
Result of Action
Similar compounds have been shown to have a broad range of distinct biological activities .
Action Environment
It’s known that environmental factors can significantly impact the action of similar compounds .
properties
IUPAC Name |
2-methoxy-5-(trifluoromethyl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3O2/c1-13-7-3-2-5(4-6(7)12)8(9,10)11/h2-4,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHTWPKLLBRDFNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901295275 |
Source
|
| Record name | 2-Methoxy-5-(trifluoromethyl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901295275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-5-(trifluoromethyl)phenol | |
CAS RN |
349-67-7 |
Source
|
| Record name | 2-Methoxy-5-(trifluoromethyl)phenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=349-67-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-5-(trifluoromethyl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901295275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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